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Compound of Interest

Compound Name: 2-Bromo-6-methoxypyridine

Cat. No.: B1266871

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safe handling, storage, and
emergency procedures for 2-Bromo-6-methoxypyridine. The information herein is compiled
from safety data sheets and is intended for use by trained professionals in a laboratory or
research setting. Adherence to these guidelines is critical for ensuring personnel safety and

maintaining a secure work environment.

Chemical Identification and Physical Properties

2-Bromo-6-methoxypyridine is a substituted pyridine derivative commonly used as an
intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical
and agrochemical industries.[1][2] Its physical and chemical properties are summarized in the

table below.
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Property Value

Molecular Formula C6H6BrNOJ3]

Molecular Weight 188.02 g/mol [3]

CAS Number 40473-07-2[4]

Appearance Clear colorless to golden liquid[5]
Boiling Point 206 °C (lit.)[5]

Density 1.53 g/mL at 25 °C (lit.)[5]

Refractive Index

n20/D 1.559 (lit.)

Flash Point

104.4 °C (219.9 °F) - closed cup

Storage Temperature

Room Temperature, under inert atmosphere[5]

Hazard Identification and Classification

2-Bromo-6-methoxypyridine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications and associated precautionary statements.
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GHS Pictogram Signal Word

Precautionary
Hazard Statements
Statements

H302: Harmful if
swallowed.[3] H312:
Harmful in contact
with skin.[3] H315:

Causes skin irritation.

Warning

H319: Causes serious
eye irritation. H332:
Harmful if inhaled.[3]
H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray.[3] P264:
Wash face, hands and
any exposed skin
thoroughly after
handling. P270: Do
not eat, drink or
smoke when using
this product. P271:
Use only outdoors or
in a well-ventilated
area. P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.[3] P301 +
P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell.[3] P302 +
P352: IF ON SKIN:
Wash with plenty of
soap and water.[3]
P304 + P340: IF
INHALED: Remove
person to fresh air and
keep comfortable for
breathing.[3] P305 +
P351 + P338: IF IN
EYES: Rinse
cautiously with water

for several minutes.
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Remove contact
lenses, if present and
easy to do. Continue
rinsing.[3] P501:
Dispose of
contents/container to
an approved waste

disposal plant.

Experimental Protocols: Safe Handling and

Emergency Procedures
Personal Protective Equipment (PPE)

A critical aspect of safely handling 2-Bromo-6-methoxypyridine is the consistent use of
appropriate PPE. The following workflow outlines the necessary steps for ensuring adequate
personal protection.

Personal Protective Equipment (PPE) Workflow

Wear a fully-buttoned Step2 Wear chemical-resistant gloves
lab coat (e.g., nitile or neoprene).

3 Wear chemical splash goggles Proceed with
Prepare for Handling or a face shield. Chemical Handling

Click to download full resolution via product page

Caption: Workflow for donning appropriate PPE before handling 2-Bromo-6-methoxypyridine.

Handling and Storage Protocol

Handling:

o Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1][4]
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Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.[4]

Keep containers tightly closed when not in use.[1][4]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Use non-sparking tools.[6]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep containers tightly closed.[4]

Store away from incompatible materials such as strong oxidizing agents.[4]

Keep away from heat, sparks, and open flames.[7]

Store in a locked-up area accessible only to authorized personnel.[4]

Accidental Release Measures

In the event of a spill, follow the protocol outlined below.
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Accidental Release Protocol

Spill Detected

Evacuate non-essential personnel
and ensure adequate ventilation.

l

Wear appropriate PPE, including
respiratory protection.

l

Contain the spill with an inert
absorbent material (e.g., sand, vermiculite).

:

Carefully collect the absorbed material
into a suitable, closed container
for disposal.

:

Decontaminate the spill area and
all equipment used.

l

Dispose of the waste in accordance
with local, state, and federal regulations.

l

Spill Cleaned

Click to download full resolution via product page
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Caption: Step-by-step protocol for responding to an accidental spill of 2-Bromo-6-
methoxypyridine.

First Aid Measures

The following table details the appropriate first aid responses to exposure.

Exposure Route First Aid Protocol

Remove the individual to fresh air and keep
) them comfortable for breathing. If not breathing,
Inhalation ) o o ) )
give artificial respiration. Seek immediate

medical attention.[3][4]

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact . . . .
Remove contaminated clothing. Seek immediate

medical attention.[3][4]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[3][4]

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor/physician immediately.[4]

Ingestion

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion, including carbon oxides, nitrogen oxides (NOx), and hydrogen
bromide gas. Vapors are heavier than air and may travel to a source of ignition and flash
back.
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» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Dispose of 2-Bromo-6-methoxypyridine and its container in accordance with all local, state,
and federal regulations.[4] Do not allow the chemical to enter drains or waterways.
Contaminated packaging should be treated as the chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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